Cas no 58939-47-2 (Cyclopropanamine, 1-methoxy-, hydrochloride)

• Product Name: Cyclopropanamine, 1-methoxy-, hydrochloride
• CAS No: 58939-47-2
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD16621823
• CID: 1613026
• PubChem ID: 66545479
• Update Time: 2025-06-10

Cyclopropanamine, 1-methoxy-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-methoxy-, hydrochloride
• 1-methoxycyclopropanamine;hydrochloride
• MFCD16621823
• 1-methoxycyclopropan-1-amine;hydrochloride
• SY326207
• AKOS015995896
• Cyclopropanamine, 1-methoxy-, hydrochloride (1:1)
• 58939-47-2
• 1-METHOXYCYCLOPROPAN-1-AMINE HYDROCHLORIDE
• 1-Methoxycyclopropanamine hydrochloride

• MDL： MFCD16621823
• Inchi： 1S/C4H9NO.ClH/c1-6-4(5)2-3-4;/h2-3,5H2,1H3;1H
• InChI Key： IEPAHAXVBXNSKS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(CC1)N

Computed Properties

• Exact Mass: 123.0452
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Cyclopropanamine, 1-methoxy-, hydrochloride

Cyclopropanamine, 1-methoxy-, hydrochloride (CAS No. 58939-47-2): A Comprehensive Overview

The compound Cyclopropanamine, 1-methoxy-, hydrochloride, identified by its CAS number 58939-47-2, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of amines and has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a cyclopropane ring and a methoxy group, combined with its hydrochloride salt form, imparts distinct chemical and pharmacological characteristics that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that can modulate biological pathways effectively. Among these, Cyclopropanamine, 1-methoxy-, hydrochloride has emerged as a compound of interest due to its structural motif, which is known to influence the pharmacokinetic and pharmacodynamic properties of drugs. The cyclopropane ring, a three-membered saturated hydrocarbon ring, is known for its strain and reactivity, which can be leveraged to design molecules with enhanced binding affinity and selectivity. The methoxy group introduces additional functionality, allowing for further chemical modifications and interactions with biological targets.

The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. This property is particularly crucial in drug development, where bioavailability and solubility are key factors determining the efficacy of a therapeutic agent. The combination of these structural features makes Cyclopropanamine, 1-methoxy-, hydrochloride a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of cyclopropane-containing compounds in the development of novel antibiotics and anti-inflammatory agents. The strain present in the cyclopropane ring can be exploited to disrupt bacterial cell wall synthesis or inhibit inflammatory pathways. For instance, research has shown that derivatives of cyclopropanecarboxylic acid can exhibit potent antibacterial activity by interfering with essential bacterial processes. Similarly, the methoxy group in Cyclopropanamine, 1-methoxy-, hydrochloride can serve as a site for further functionalization, enabling the design of molecules that interact specifically with target enzymes or receptors.

Moreover, the hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for clinical use. Stability is a critical factor in drug development, as it ensures that the active pharmaceutical ingredient remains effective throughout its shelf life. The solubility provided by the hydrochloride salt also facilitates easier formulation into various dosage forms, such as tablets or injectables, which are commonly used in therapeutic settings.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying potential lead compounds. The unique structural features of Cyclopropanamine, 1-methoxy-, hydrochloride make it an attractive candidate for these approaches. Computational studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in pain signaling, neurodegenerative diseases, and cancer. These findings have prompted further experimental investigations to validate the computational predictions.

One area where this compound shows promise is in the treatment of neurological disorders. Neurotransmitter systems are complex networks that regulate various physiological processes, including mood, cognition, and movement. Dysregulation of these systems is implicated in several neurological conditions such as depression, anxiety disorders, and Parkinson's disease. The structural features of Cyclopropanamine, 1-methoxy-, hydrochloride suggest that it may modulate neurotransmitter release or receptor activity, potentially offering a new therapeutic approach for these conditions.

Another area of interest is its potential role in anti-inflammatory therapies. Inflammation is a fundamental process in many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has indicated that certain amine derivatives can inhibit inflammatory pathways by interacting with key signaling molecules. The presence of both an amine group and a methoxy group in Cyclopropanamine, 1-methoxy-, hydrochloride makes it a candidate for such applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product structure. The synthesis pathway also needs to be environmentally friendly and cost-effective to facilitate large-scale production.

In conclusion, Cyclopropanamine, 1-methoxy-, hydrochloride (CAS No. 58939-47-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a cyclopropane ring and a methoxy group provides distinct chemical properties that make it valuable for drug development. Recent studies have highlighted its potential applications in treating neurological disorders and anti-inflammatory conditions. Further research is warranted to explore its full therapeutic potential and develop novel derivatives with improved efficacy and safety profiles.